Cas no 141023-57-6 (1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-)

• Product Name: 1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-
• CAS No: 141023-57-6
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 1308784
• Update Time: 2024-08-04

1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-

• Inchi： 1S/C13H20O4/c1-13(2,15)8-11(14)10-7-9(16-3)5-6-12(10)17-4/h5-7,11,14-15H,8H2,1-4H3
• InChI Key： NWURTXVIMCHXIY-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1OC)(O)CC(C)(O)C

Computed Properties

• Exact Mass: 240.1362

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 396.3±42.0 °C(Predicted)
• PSA: 58.92
• pka: 14.30±0.20(Predicted)